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Compound of Interest

Compound Name: 4-Pyrimidinecarboxylic acid

Cat. No.: B114565

Essential Safety and Handling Guide for 4-
Pyrimidinecarboxylic Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for 4-Pyrimidinecarboxylic acid, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

4-Pyrimidinecarboxylic acid is classified as a hazardous chemical that can cause serious eye
irritation.[1] It may also cause skin and respiratory irritation.[2][3][4] Therefore, adherence to
strict safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specification

Eye/Face Protection

Safety glasses with side-

shields or goggles

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166 is
recommended. A face shield
may be necessary for splash-

prone activities.[1][5][6]

Skin Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are suitable.[6] Always inspect

gloves prior to use.

Lab coat or chemical-resistant

clothing

Wear a lab coat, and for larger
quantities or splash risks,
consider a chemical-resistant

apron or coveralls.[7][8][9]

Respiratory Protection

NIOSH-approved respirator

Use a respirator if ventilation is
inadequate or when handling
fine powders to avoid dust
formation.[2][5][6] An N95
mask may be sufficient for low-
dust situations, while a full-face
respirator with appropriate
cartridges is recommended for

higher exposure risks.[6]

Ensure that an eyewash station and safety shower are readily accessible in the work area.[1]

Operational Plan: Safe Handling Procedure

A systematic approach is crucial when working with 4-Pyrimidinecarboxylic acid to minimize

exposure and ensure safety.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[10] Put on all required PPE.
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the solid form to avoid dust inhalation.[2][3][11]

Weighing and Transfer: Handle the solid carefully to minimize dust generation. Use a spatula
for transfers.

Dissolving: When preparing solutions, add the solid to the solvent slowly. 4-
Pyrimidinecarboxylic acid is soluble in solvents such as DMSO and DMF.[10][12] For
agueous solutions, it has limited solubility in PBS (pH 7.2).[10][12]

Post-Handling: After handling, wash your hands and any exposed skin thoroughly with soap
and water.[1][4] Decontaminate the work surface.

Storage: Store 4-Pyrimidinecarboxylic acid in a tightly closed container in a dry, cool, and
well-ventilated place.[1] It is incompatible with strong oxidizing agents.[1] Some sources
recommend storage at -20°C.[12]

First Aid Measures

In case of accidental exposure, immediate action is critical.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://aksci.com/sds/0748CH_SDS.pdf
https://www.chemicalbook.com/msds/pyrimidine-2-carboxylic-acid.htm
https://www.aaronchem.com/sds/1780950-16-4.pdf
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10010564.pdf
https://www.caymanchem.com/product/10010564/pyrimidine-4-carboxylic-acid
https://cdn.caymanchem.com/cdn/insert/10010564.pdf
https://www.caymanchem.com/product/10010564/pyrimidine-4-carboxylic-acid
https://www.fishersci.com/store/msds?partNumber=AAH60022ME&productDescription=PYRIMIDINE-4-CARBXYLIC+A+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC07401DE&productDescription=5-PYRIMIDINECARBOXYLIC+A+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b114565?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH60022ME&productDescription=PYRIMIDINE-4-CARBXYLIC+A+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60022ME&productDescription=PYRIMIDINE-4-CARBXYLIC+A+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.caymanchem.com/product/10010564/pyrimidine-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek medical attention.[1][3][4]

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[1][3][4]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o . .
artificial respiration. Seek medical attention.[2]
[31[4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention.[3]

[4]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

Waste Disposal Steps:

o Containerization: Collect waste 4-Pyrimidinecarboxylic acid and any contaminated
materials (e.g., gloves, paper towels) in a clearly labeled, sealed container for hazardous
waste.[1][4]

» Labeling: Label the waste container with the chemical name and associated hazards.

o Storage of Waste: Store the waste container in a designated, secure area away from
incompatible materials.
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o Disposal: Arrange for pickup by a licensed hazardous waste disposal company. Do not

dispose of down the drain or in regular trash.[4]

Physical and Chemical Properties

Property Value

Molecular Formula C5H4N202

Molecular Weight 124.10 g/mol [12][13]

Appearance Off-white to pale brown crystalline solid[1]
Melting Point 210 - 215 °C (410 - 419 °F)[1]

Solubility DMSO: 20 mg/mL, DMF: 5 mg/mL, PBS (pH

7.2): 1 mg/mL, Ethanol: 0.25 mg/mL[10][12]

Safe Handling Workflow
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Safe Handling Workflow for 4-Pyrimidinecarboxylic Acid
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'

Handling
- Use fume hood
- Minimize dust

Potgntial Event
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First Aid

- Eyes: Flush 15 min Storage Disposal

- Tightly closed container - Collect in labeled container

- S4B B i) ST - Cool, dry, ventilated - Hazardous waste pickup

- Inhalation: Fresh air

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Pyrimidinecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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